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Compound of Interest

Compound Name: 1-(4-Bromophenyl)cyclohexanol
CAS No.: 19920-80-0
Cat. No.: B3028393

Get Quote

Executive Summary

1-(4-Bromophenyl)cyclohexanol is a tertiary alcohol characterized by a labile hydroxyl group
and a para-substituted bromine atom. In Electron Ionization (El) mass spectrometry, its
spectrum is defined by two competing physical phenomena:

» Rapid Dehydration: The tertiary alcohol structure promotes the facile loss of water (

), often rendering the molecular ion (
) weak or invisible.

 |sotopic Signature: The presence of Bromine (

and

) creates a distinct 1:1 doublet pattern for all fragments retaining the aryl moiety.

Quick Identification Keys:
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e Molecular lon (

): m/z 254 and 256 (Weak/Trace).

o Base Peak (Likely): m/z 236 and 238 (Dehydration product: 1-bromo-4-
cyclohexenylbenzene).

» Diagnostic Non-Halogenated lon: m/z 83 (Cyclohexyl cation, single peak).

Chemical Identity & Properties

Property Data
CAS Number 19920-80-0
Formula
Molecular Weight 255.15 g/mol (Average)
254.03 Da (
Monoisotopic Mass )/ 256.03 Da (
)
Structure Type Tertiary benzylic alcohol; Aryl halide

(50.7%) and
Key Isotopes

(49.3%)

Experimental Protocol (GC-MS)

To ensure reproducible fragmentation, the following protocol is recommended. This method
minimizes thermal degradation prior to ionization while ensuring sufficient peak separation from

non-brominated impurities.

Instrument Parameters

o System: Agilent 8890/5977B (or equivalent Single Quadrupole MS).

e Column: HP-5MS Ul (30 m x 0.25 mm, 0.25 um film thickness).
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Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet Temperature: 250°C (Splitless mode recommended for trace analysis).

Source Temperature: 230°C.

lonization Energy: 70 eV (Standard EI).

Temperature Program

e Initial: 60°C (Hold 1 min).

e Ramp 1: 20°C/min to 180°C.

e Ramp 2: 10°C/min to 280°C (Hold 3 min).
e Total Run Time: ~17 minutes.

Why this works: The initial low temperature prevents flash vaporization of the solvent, while the
dual ramp separates the target alcohol from potential dehydration artifacts (cyclohexenes)
formed in the injector port.

Fragmentation Analysis

The fragmentation of 1-(4-Bromophenyl)cyclohexanol is driven by the stability of the benzylic
carbocation and the relief of steric strain in the cyclohexane ring.

Primary Pathway: Dehydration ()

Tertiary alcohols are notorious for weak molecular ions in EIl. The hydroxyl group is easily lost
as water (

), forming a double bond in the cyclohexane ring.

e Mechanism: 1,2-elimination or 1,4-elimination.
e Resulting lon: 1-bromo-4-(cyclohex-1-en-1-yl)benzene.

e m/z Observed:236 and 238 (1:1 ratio).
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 Significance: This is often the Base Peak (100% relative abundance).

Secondary Pathway: Cyclohexyl Ring Cleavage

Following dehydration, the cyclohexene ring undergoes Retro-Diel-Alder (RDA) type
fragmentation or loss of ethylene/methyl radicals.

e Loss of Methyl (

): m/z 221/223.

e Loss of Ethylene (

): m/z 208/210.

Tertiary Pathway: Heterolytic Cleavage (Diagnhostic)

The bond between the central carbon and the cyclohexyl ring or the phenyl ring can break.

» Formation of Cyclohexyl Cation (

o

The bond breaks, leaving the charge on the cyclohexane ring.

[¢]

m/z Observed:83.[1]

[¢]

Crucial Note: This ion contains NO Bromine. It will appear as a single peak, not a doublet.
This differentiates the aliphatic portion from the aromatic portion.

e Formation of Bromophenyl Cation (

):

o m/z Observed:155 and 157.

o Verifies the presence of the halogenated aromatic ring.[2]

Visualizing the Fragmentation Pathway[11][14]
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The following diagram illustrates the mechanistic flow from the molecular ion to the primary
diagnostic fragments.

Molecular lon (M+)
m/z 254 | 256

(Weak/Trace)

- H20 (18 Da) |Heterolytic Cleavage Alpha Cleavage

Dehydration Product Cyclohexyl Cation Bromophenyl Cation
(M - H20) (C6H11+) (C6H4Br+)
m/z 236 / 238 m/z 83 m/z 155 / 157
(Base Peak) (No Bromine - Single Peak) (Doublet)

- C2H4 (28 Da)

Retro-Diel-Alder Fragments
Loss of C2H4
m/z 208 / 210

Click to download full resolution via product page

Caption: Mechanistic fragmentation pathway of 1-(4-Bromophenyl)cyclohexanol under 70eV

El conditions.

Comparative Analysis: Benchmarking Alternatives

This section compares the target compound against its non-halogenated analog and alternative
ionization techniques to highlight diagnostic differences.

Comparison 1: vs. 1-Phenylcyclohexanol (Non-
Halogenated)

The primary difference is the Mass Shift and the Isotope Pattern.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3028393/docs?utm_src=pdf-body-img#technical-guide-mass-spectrometry-fragmentation-of-1-4-bromophenyl-cyclohexanol
https://www.benchchem.com/product/b3028393/docs?utm_src=pdf-body#technical-guide-mass-spectrometry-fragmentation-of-1-4-bromophenyl-cyclohexanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028393?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Feature

1-(4- 1-
Bromophenyl)cyclo
hexanol |

Phenylcyclohexano

Interpretation

+78/80 Da shift due to

Molecular lon 254 /256 (1:1) 176 (Single) B
r.
2361238 ( 158 ( Both dehydrate
Base Peak )
) ) or 133 readily.
) ) ) Br creates a unique
Aromatic Fragments Doublets (1:1 ratio) Single Peaks

"fingerprint.”

Aliphatic lon

m/z 83 (Single)

m/z 83 (Single)

Identical. Confirms the
cyclohexyl ring is

unchanged.

. Techni lection

Electrospray lonization

Technique Electron lonization (El)
(ESI)
Adducts (
Fragment lons (
Primary lon ,
)
)
Structural Elucidation. The Molecular Weight
Ui fragmentation pattern proves Confirmation. Best for seeing
y the position of the Br and the the intact parent mass if the El
structure of the ring. is 100 weak.
) Use for Identification and Use for Quantification in
Recommendation ] ) ) ] )
library matching. biological matrices (LC-MS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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